2-(Oxan-4-yl)prop-2-en-1-amine hydrochloride

• IUPAC Name: 2-(oxan-4-yl)prop-2-en-1-amine;hydrochloride
• InChI: InChI=1S/C8H15NO.ClH/c1-7(6-9)8-2-4-10-5-3-8;/h8H,1-6,9H2;1H
• InChI Key: DNWGMEZFEMCOQE-UHFFFAOYSA-N
• Canonical SMILES: C=C(CN)C1CCOCC1.Cl
• Molecular Formula: C8H16ClNO
• Molecular Weight: 177.67 g/mol

Description

2-(Oxan-4-yl)prop-2-en-1-amine hydrochloride is a chemical compound with the CAS Number: 2225146-04-1. It has a molecular weight of 177.67. The IUPAC name for this compound is 2-(tetrahydro-2H-pyran-4-yl)prop-2-en-1-amine hydrochloride.

Molecular Structure Analysis

The InChI code for 2-(Oxan-4-yl)prop-2-en-1-amine hydrochloride is 1S/C8H15NO.ClH/c1-7(6-9)8-2-4-10-5-3-8;/h8H,1-6,9H2;1H. This code provides a standard way to encode the compound’s molecular structure.

Physical And Chemical Properties Analysis

2-(Oxan-4-yl)prop-2-en-1-amine hydrochloride is a powder at room temperature.

Scientific Research Applications

Synthesis Methodologies

A scalable synthesis of a structurally related compound, focusing on safety and the selection of thermally stable compounds, highlights the importance of process safety in chemical synthesis. This approach includes the application of process safety principles and tools for predicting the stability of process streams and defining optimum reaction parameters, emphasizing the effect of protecting groups on the thermal stability of isolated intermediates (Likhite et al., 2016).

Antibacterial Activity

The preparation and characterization of novel heterocyclic compounds, demonstrating antibacterial activity, suggest potential applications in developing new antibacterial agents. This involves the synthesis, structure determination, and evaluation of antibacterial activity against various bacterial strains, providing a methodological framework that could be applied to the study and development of similar compounds for antibacterial purposes (Mehta, 2016).

Catalytic Applications

Investigations into the chromium(VI) oxidation of amino-pyrimidines, utilizing oxalic acid for a more favorable reaction pathway, offer insights into catalytic applications and mechanistic studies of chemical reactions. This research shows the potential of using catalytic systems for the oxidation of related compounds, providing valuable mechanistic insights (Meenakshisundaram et al., 2007).

Domino Reactions

Research on the novel reactivity of bromo(propa-1,2-dien-1-yl)arenes under palladium catalysis demonstrates the potential for forming enamines and indoles through domino reactions. This work illustrates the versatility of palladium-catalyzed reactions in synthesizing complex structures, which could inform the development of synthetic strategies for related amines (Masters et al., 2011).

Safety and Hazards

This compound has been classified with the GHS07 pictogram. The hazard statements associated with it are H302, H315, H319, and H335. These indicate that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. The precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501.